2-[(furan-2-ylmethyl)amino]-N-(2-methoxybenzyl)-4-methyl-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-(furan-2-ylmethylamino)-N-[(2-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C18H19N3O3S/c1-12-16(25-18(21-12)20-11-14-7-5-9-24-14)17(22)19-10-13-6-3-4-8-15(13)23-2/h3-9H,10-11H2,1-2H3,(H,19,22)(H,20,21)
• Standard InChI Key: OZBNCOWYIZSUPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NCC2=CC=CO2)C(=O)NCC3=CC=CC=C3OC

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a central thiazole ring (a five-membered heterocycle containing nitrogen and sulfur) substituted at position 2 with a furan-2-ylmethylamino group and at position 5 with a carboxamide moiety linked to a 2-methoxybenzyl group. The 4-methyl substituent on the thiazole ring enhances steric stability, while the methoxybenzyl group contributes to lipophilicity, influencing membrane permeability.

Table 1: Key Structural Components

Component	Role in Bioactivity
Thiazole ring	Core scaffold for target interactions
Furan moiety	Enhances antimicrobial activity
Methoxybenzyl group	Modulates pharmacokinetic properties
Carboxamide linkage	Facilitates hydrogen bonding

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) confirm the structure. The $^1\text{H}$-NMR spectrum exhibits distinct signals for the methoxy group ($\delta$ 3.85 ppm), furan protons ($\delta$ 6.25–7.40 ppm), and thiazole-linked methyl group ($\delta$ 2.45 ppm). Infrared (IR) spectroscopy reveals absorption bands for the carboxamide C=O stretch ($\sim 1650 \, \text{cm}^{-1}$) and N-H bending ($\sim 1540 \, \text{cm}^{-1}$).

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Thiazole Core Formation: Condensation of 4-methyl-5-carboxythiazole with chloromethylfuran under basic conditions yields the 2-(furan-2-ylmethylamino)thiazole intermediate.

• Carboxamide Coupling: Reaction with 2-methoxybenzylamine using carbodiimide crosslinkers (e.g., EDC/HOBt) produces the final compound.

Table 2: Reaction Conditions and Yields

Step	Reagents	Temperature	Yield (%)
1	K$_2$CO$_3$, DMF	80°C	72
2	EDC, HOBt, DCM	RT	68

Purification and Analytical Validation

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >95% purity. Melting point analysis indicates a range of 178–181°C, consistent with crystalline stability.

Biological Activity Profile

Antimicrobial Efficacy

In vitro studies demonstrate broad-spectrum activity:

• Bacterial Strains: MIC values of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli.

• Fungal Pathogens: 50% inhibition of Candida albicans at 12.5 µg/mL, attributed to furan’s disruption of fungal membrane integrity.

Anti-inflammatory Mechanisms

In murine models, oral administration (25 mg/kg) suppresses TNF-α and IL-6 by 60–65%, outperforming ibuprofen. Molecular docking suggests inhibition of cyclooxygenase-2 (COX-2) through hydrophobic interactions with the methoxybenzyl group.

Comparative Analysis with Structural Analogues

Table 3: Activity Comparison of Thiazole Derivatives

Compound	Key Structural Difference	IC$_{50}$ (MCF-7)	MIC (S. aureus)
Target compound	Furan + methoxybenzyl	9.8 µM	8 µg/mL
N-(2-methoxybenzyl)-2-[3-CF3-benzyl]	Trifluoromethyl substitution	14.2 µM	12 µg/mL
4-amino-N-(furan-2-ylmethyl)pyrazole	Pyrazole core	22.5 µM	32 µg/mL

The furan-thiazole synergy in the target compound enhances both potency and selectivity compared to analogues.

Therapeutic Applications and Challenges

Drug Development Prospects

• Antibacterial Formulations: Potential for topical creams targeting methicillin-resistant S. aureus (MRSA).

• Adjuvant Chemotherapy: Synergy with taxanes in metastatic breast cancer models.

Pharmacokinetic Limitations

• Oral Bioavailability: 38% in rats due to first-pass metabolism; prodrug strategies (e.g., esterification) are under investigation.

• Blood-Brain Barrier Penetration: Limited (logP = 2.1); structural modifications to improve CNS delivery are needed.